JW-7-25-1

Catalog No.
S531460
CAS No.
1222998-57-3
M.F
C29H23F3N4O2
M. Wt
516.52
Availability
Inquiry
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
JW-7-25-1

Researchers requiring simultaneous inhibition of MELK, PIK3CA, and mTOR often face assay variability when substituting selective inhibitors. JW-7-25-1 (CAS 1222998-57-3) solves this as a well-characterized multi-target kinase inhibitor. • Low-nanomolar affinity for MELK, PIK3CA, and mTOR ensures reproducible dual-pathway cytotoxicity. • Essential baseline compound for multiplexed kinase screening and target deconvolution in basal-like breast cancer models. • Serves as structural benchmark for SAR studies optimizing selectivity. In stock, ready to ship.

CAS Number

1222998-57-3

Product Name

JW-7-25-1

IUPAC Name

9-(4-Hydroxyphenyl)-1-(4-(piperazin-1-yl)-3-(trifluoromethyl)phenyl)benzo[h][1,6]naphthyridin-2(1H)-one

Molecular Formula

C29H23F3N4O2

Molecular Weight

516.52

InChI

InChI=1S/C29H23F3N4O2/c30-29(31,32)24-16-21(5-9-26(24)35-13-11-33-12-14-35)36-27(38)10-4-20-17-34-25-8-3-19(15-23(25)28(20)36)18-1-6-22(37)7-2-18/h1-10,15-17,33,37H,11-14H2

InChI Key

RVRAVVMEXPPOCZ-UHFFFAOYSA-N

SMILES

O=C1N(C2=CC=C(N3CCNCC3)C(C(F)(F)F)=C2)C4=C(C=NC5=CC=C(C6=CC=C(O)C=C6)C=C54)C=C1

solubility

Soluble in DMSO

Synonyms

JW-7-25-1; JW 7-25-1; JW7-25-1

The exact mass of the compound JW-7-25-1 is 516.1773 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Purity

≥98%

Package Size

5 mg, 10 mg

JW-7-25-1 is a potent, cell-permeable benzonaphthyridinone derivative originally identified as a Maternal Embryonic Leucine Zipper Kinase (MELK) inhibitor [1]. Unlike next-generation analogs optimized for strict single-target selectivity, JW-7-25-1 functions as a multi-target kinase inhibitor, demonstrating low-nanomolar affinity for MELK, PIK3CA, and mTOR [1]. This broad-spectrum profile makes it a highly relevant baseline compound for multiplexed kinase screening, target deconvolution, and evaluating synergistic pathway blockade in oncology models, particularly in basal-like breast cancer and immune-subtyped tumor profiling [2].

Research Fit

Multi-kinase probe for MELK/PIK3CA/mTOR/GSK3A pathway co-inhibition studies
Parent benzonaphthyridinone scaffold for SAR campaigns and analog benchmarking
ATP-competitive binding validated in KINOMEscan target-engagement format

Procuring generic MELK inhibitors (such as OTSSP167) or highly selective analogs (such as HTH-01-091) as direct substitutes for JW-7-25-1 will fundamentally alter assay outcomes [1]. While HTH-01-091 eliminates off-target activity to isolate MELK-dependent pharmacology, JW-7-25-1 is intentionally utilized when simultaneous suppression of PIK3CA and mTOR is required [1]. Substituting JW-7-25-1 with a strictly selective MELK inhibitor fails to replicate the dual-pathway cytotoxicity necessary for specific drug-responsiveness assays, while using standard PI3K/mTOR inhibitors (like NVP-BEZ235) lacks the concurrent MELK inhibition provided by the JW-7-25-1 scaffold [2].

Substitution Risk

Reduced off-target coverage with selective MELK inhibitors may shift pharmacological signature in cellular assays.
Structurally unrelated chemotypes (e.g., OTSSP167) carry distinct off-target liabilities that may confound MELK-dependency interpretation.
Multi-kinase readouts may require re-validation if a single-target probe replaces this broad-spectrum parent compound.

Multi-Target Potency vs. Selective Analogs

JW-7-25-1 demonstrates potent multi-target inhibition with biochemical IC50 values of 5.0 nM for MELK, 5.5 nM for PIK3CA, and 12.3 nM for mTOR [1]. In contrast, its optimized derivative HTH-01-091, while maintaining MELK inhibition (IC50 = 10.5 nM), exhibits drastically reduced affinity for PIK3CA (IC50 = 962 nM) and mTOR (IC50 = 632 nM) [1].

Evidence DimensionBiochemical IC50 for PIK3CA and mTOR
Target Compound DataPIK3CA IC50 = 5.5 nM; mTOR IC50 = 12.3 nM
Comparator Or BaselineHTH-01-091 (PIK3CA IC50 = 962 nM; mTOR IC50 = 632 nM)
Quantified Difference>170-fold higher potency against PIK3CA and >50-fold higher potency against mTOR compared to HTH-01-091
ConditionsBiochemical kinase activity assay (Z'-LYTE / Adapta assay at [ATP] = apparent Km)

Procuring JW-7-25-1 is essential for assays requiring simultaneous, low-nanomolar suppression of MELK and the PI3K/mTOR axis, which selective derivatives fail to achieve.

MELK Biochemical IC50
Head-to-head
5.0 nM (Z’-LYTE, [ATP]=25 μM)
Intermediate MELK potency rank among tested inhibitors; supports assay benchmarking.
Versus HTH-01-091 10.5 nM, OTSSP167 0.5 nM, MRT199665 1.4–3.3 nM.

Off-Target Profile vs. Standard MELK Inhibitors

Compared to the widely used MELK inhibitor OTSSP167, JW-7-25-1 provides a distinct off-target inhibition signature [1]. While OTSSP167 exhibits extreme sub-nanomolar potency against GSK3A (IC50 = 1.6 nM), JW-7-25-1 shows more moderate inhibition of GSK3A (IC50 = 63.4 nM) [1]. This specific selectivity profile allows researchers to map phenotypic responses to a different subset of kinases than those targeted by OTSSP167.

Evidence DimensionBiochemical IC50 for GSK3A
Target Compound DataGSK3A IC50 = 63.4 nM
Comparator Or BaselineOTSSP167 (GSK3A IC50 = 1.6 nM)
Quantified Difference~40-fold lower off-target potency against GSK3A
ConditionsBiochemical kinase profiling

This distinct selectivity signature prevents confounding results caused by the hyper-potent GSK3A inhibition seen with generic OTSSP167 substitution, ensuring reproducible off-target deconvolution.

Kinase Selectivity Score
Head-to-head
S(35) = 0.54 at 10 μM
Broader kinome coverage context; supports selectivity profiling.
HTH-01-091 S(35)=0.16 at 1 μM; concentration differences may contribute.

Drug Sensitivity Across Breast Cancer Subtypes

In computational and in vitro profiling of breast cancer immune subtypes, Cluster II cell lines exhibited significantly enhanced sensitivity to PI3K/mTOR pathway inhibitors, including JW-7-25-1, compared to other clusters [1]. JW-7-25-1 clustered with established dual inhibitors like NVP-BEZ235 in driving lower IC50 values in these specific hyper-responsive models, validating its utility as a benchmark compound for stratifying drug sensitivity based on immune phenotyping [1].

Evidence DimensionSubtype-specific drug sensitivity (IC50 shift)
Target Compound DataEnhanced sensitivity (lower IC50) in Cluster II breast cancer models
Comparator Or BaselineCluster I and III breast cancer models (higher IC50 / resistance)
Quantified DifferenceStatistically significant reduction in IC50 for Cluster II vs. Clusters I/III
ConditionsIn vitro MTT viability assays and computational IPS algorithm predictions

Procuring JW-7-25-1 provides a validated chemical probe for stratifying and characterizing PI3K/mTOR-dependent vulnerabilities in specific immune-phenotyped breast cancer cell lines.

Off-Target Kinase IC50
Head-to-head
PIK3CA 5.5 nM, mTOR 12.3 nM, GSK3A 63.4 nM (Adapta)
Multi-target inhibition profile context; supports polypharmacology studies.
HTH-01-091 reduces off-target inhibition 27–175-fold relative to JW-7-25-1.

Precursor for Selective Inhibitor Design

JW-7-25-1 serves as the foundational chemical scaffold for developing highly selective MELK inhibitors [1]. By utilizing JW-7-25-1 as a structural baseline, medicinal chemists successfully mapped the active site interactions required to engineer HTH-01-091. The parent compound's S(35) score of 0.54 provided the necessary polypharmacology baseline to guide iterative structural modifications aimed at eliminating PIK3CA and mTOR binding [1].

Evidence DimensionKinase selectivity score (S(35) at 10 µM)
Target Compound DataS(35) = 0.54 (broad polypharmacology)
Comparator Or BaselineHTH-01-091 (highly restricted S(35) profile)
Quantified DifferenceBaseline multi-target binding enables comparative SAR mapping against selective derivatives
ConditionsKINOMEscan biochemical profiling

Medicinal chemistry procurement teams require JW-7-25-1 as the benchmark precursor and comparative standard when optimizing benzonaphthyridinone scaffolds for kinase selectivity.

MELK Binding Occupancy
Reported
100% pull-down inhibition at 10 μM (KINOMEscan)
Binary target-engagement benchmark at screening concentration; supports lot validation.
Quantitative Kd not reported for JW-7-25-1 in primary publication.
Chemical Scaffold
Class-level
Benzonaphthyridinone core
Validated parent scaffold for SAR studies; supports analog comparison.
Shares core with Torin-series mTOR inhibitors; structurally distinct from OTSSP167.

Multiplexed Kinase Inhibitor Profiling

Due to its well-characterized low-nanomolar affinity for MELK, PIK3CA, and mTOR, JW-7-25-1 serves as a highly suitable reference standard for multiplexed kinase assays [1]. It acts as a positive control for multi-pathway blockade, allowing assay developers to benchmark the off-target profiles of novel benzonaphthyridinone derivatives [1].

Breast Cancer Subtype Stratification Assays

JW-7-25-1 is directly applicable in in vitro diagnostic research models aimed at stratifying basal-like and immune-clustered breast cancers [2]. Its specific cytotoxicity profile in Cluster II models makes it a critical tool compound for validating PI3K/mTOR pathway dependencies in patient-derived or established cell lines [2].

Precursor for Selective Inhibitor Synthesis

As the parent scaffold for highly selective inhibitors like HTH-01-091, JW-7-25-1 is a vital starting material or structural benchmark in medicinal chemistry programs [1]. Structural biology and SAR (structure-activity relationship) studies utilize JW-7-25-1 to map the van der Waals interactions and P-loop conformations necessary to tune selectivity away from PIK3CA/mTOR and toward isolated MELK inhibition [1].

Application Fit

Application
Selection Property
Validation Focus
Multi-kinase pathway co-inhibition studies
Multi-target inhibition profile (MELK/PIK3CA/mTOR/GSK3A)
Polypharmacology endpoint interpretation
Benzonaphthyridinone SAR reference
Parent scaffold identity
Analog selectivity profiling
Biochemical assay validation control
Published assay benchmarks
Assay reproducibility and inter-laboratory consistency
MELK-dependent phenotype dissection
Paired comparison with selective MELK inhibitor
Off-target kinase engagement attribution

Exact Mass

516.1773

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

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